Cas no 779345-37-8 (5-fluoro-2-nitro-pyridine)

• Product Name: 5-fluoro-2-nitro-pyridine
• CAS No: 779345-37-8
• MF: C₅H₃FN₂O₂
• MW: 142.08792424202
• MDL: MFCD03092917
• CID: 553499
• PubChem ID: 16748109
• Update Time: 2025-10-30

5-fluoro-2-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-nitropyridine
• PYRIDINE, 5-FLUORO-2-NITRO-
• 5-Fluoro-2-nitro-pyridine
• Pyridine,5-fluoro-2-nitro
• SCHEMBL169463
• AMY9765
• N-(4-(3-(4-Fluorophenoxy)phenyl)but-3-yn-2-yl)hydroxylamine
• J-517525
• FT-0647272
• SY026018
• EN300-248501
• AC-25201
• DTXSID70587792
• Pyridine,5-fluoro-2-nitro-
• CGFYNRVHPARGFY-UHFFFAOYSA-N
• AKOS006279141
• A865114
• AS-18549
• 5-Fluoro-2-nitropyridine, AldrichCPR
• BCP10979
• MFCD03092917
• C5H3FN2O2
• CS-D0783
• 779345-37-8
• DB-029149
• 5-fluoro-2-nitro-pyridine

• MDL： MFCD03092917
• Inchi： 1S/C5H3FN2O2/c6-4-1-2-5(7-3-4)8(9)10/h1-3H
• InChI Key： CGFYNRVHPARGFY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 142.01800
• Monoisotopic Mass: 142.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.439
• Melting Point: 43-44°C
• Boiling Point: 245.05 °C at 760 mmHg
• Flash Point: 245.05 °C at 760 mmHg
• Refractive Index: 1.538
• PSA: 58.71000
• LogP: 1.65210

5-fluoro-2-nitro-pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-fluoro-2-nitro-pyridine

Introduction to 5-fluoro-2-nitro-pyridine (CAS No. 779345-37-8)

5-fluoro-2-nitro-pyridine is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. With the CAS number 779345-37-8, this compound represents a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its molecular structure, characterized by a pyridine ring substituted with a fluorine atom and a nitro group, imparts distinct reactivity and electronic characteristics that make it invaluable for synthetic applications.

The significance of 5-fluoro-2-nitro-pyridine in modern medicinal chemistry stems from its ability to serve as a building block for more complex molecules. The presence of both fluorine and nitro functional groups allows for further modifications through nucleophilic aromatic substitution, reduction, or coupling reactions, enabling the construction of diverse pharmacophores. This flexibility has made it a preferred choice for researchers aiming to develop drugs with enhanced binding affinity, metabolic stability, and target specificity.

In recent years, the application of 5-fluoro-2-nitro-pyridine has expanded into several therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. One notable area of research involves its use in the synthesis of kinase inhibitors, where the fluorine atom plays a crucial role in improving drug-like properties such as lipophilicity and metabolic resistance. For instance, studies have demonstrated its utility in developing small-molecule inhibitors targeting tyrosine kinases, which are key players in cancer cell proliferation and signaling pathways.

The role of fluorine in medicinal chemistry is well-documented, with its ability to modulate physicochemical properties like bioavailability and binding interactions. In the context of 5-fluoro-2-nitro-pyridine, the electron-withdrawing nature of the nitro group further enhances these effects by influencing electronic distribution across the molecule. This combination makes it an attractive scaffold for designing compounds with optimized pharmacokinetic profiles. Recent advancements in computational chemistry have also facilitated the rational design of derivatives by predicting binding affinities and optimizing molecular interactions.

Moreover, 5-fluoro-2-nitro-pyridine has been explored in the development of vaccines and immunomodulatory agents. Its structural features allow for easy conjugation with antigens or adjuvants, enhancing immune responses against pathogens. For example, researchers have leveraged its reactivity to create novel vaccine candidates targeting infectious diseases such as influenza and hepatitis B. The nitro group can be selectively reduced to an amine, enabling further derivatization into peptidomimetics or carbohydrate-like structures that mimic natural biological motifs.

The synthesis of 5-fluoro-2-nitro-pyridine (CAS No. 779345-37-8) typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can access high-quality material for their studies. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in streamlining production processes while maintaining scalability.

The growing interest in fluorinated compounds has also led to innovations in analytical techniques for characterizing derivatives of 5-fluoro-2-nitro-pyridine. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm structural integrity and identify impurities. These tools are essential for ensuring compliance with regulatory standards and for guiding further optimization efforts.

In conclusion, 5-fluoro-2-nitro-pyridine represents a cornerstone compound in pharmaceutical research due to its versatility and reactivity. Its applications span multiple therapeutic domains, underscoring its importance as a synthetic intermediate. As scientific understanding progresses, new methodologies and applications will continue to emerge, further solidifying its role in drug discovery and development.